Cas no 163258-14-8 (1H-Indole, 5-(phenylthio)-)

1H-Indole, 5-(phenylthio)- structure
1H-Indole, 5-(phenylthio)- structure
Product Name:1H-Indole, 5-(phenylthio)-
CAS No:163258-14-8
MF:C14H11NS
MW:225.308841943741
CID:1342733
PubChem ID:19042829
Update Time:2025-04-20

1H-Indole, 5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-(phenylthio)-
    • 5-phenylsulfanyl-1H-indole
    • 5-(phenylsulfanyl)indole
    • SCHEMBL2889663
    • DTXSID80597660
    • 5-(Phenylsulfanyl)-1H-indole
    • 163258-14-8
    • JWKLGYLUESHRJH-UHFFFAOYSA-N
    • 5-phenylthioindole
    • Inchi: 1S/C14H11NS/c1-2-4-12(5-3-1)16-13-6-7-14-11(10-13)8-9-15-14/h1-10,15H
    • InChI Key: JWKLGYLUESHRJH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC2=C(C=CN2)C=1

Computed Properties

  • Exact Mass: 225.06133
  • Monoisotopic Mass: 225.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 15.79
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